Cas no 97382-87-1 (3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole)

• Product Name: 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole
• CAS No: 97382-87-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 4366849
• PubChem ID: 3024857
• Update Time: 2025-05-21

3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2,5-dihydro-3-(3-methoxyphenyl)-
• 2,5-Dihydro-3-(3-methoxyphenyl)-1H-pyrrole
• 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole
• AKOS020902819
• 97382-87-1
• EN300-150342
• SCHEMBL10353908

• Inchi： 1S/C11H13NO/c1-13-11-4-2-3-9(7-11)10-5-6-12-8-10/h2-5,7,12H,6,8H2,1H3
• InChI Key： SVSBWCXCRPFXRJ-UHFFFAOYSA-N
• SMILES： N1CC=C(C2=CC=CC(OC)=C2)C1

Computed Properties

• Exact Mass: 175.099714038Da
• Monoisotopic Mass: 175.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole

Introduction to 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole (CAS No. 97382-87-1) and Its Emerging Applications in Chemical Biology

The compound 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole (CAS No. 97382-87-1) represents a fascinating heterocyclic molecule that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This pyrrole derivative, characterized by a methoxy-substituted phenyl ring, exhibits promising potential in various biological assays, making it a subject of extensive research and development. The molecular framework of this compound not only contributes to its stability but also enhances its interaction with biological targets, which has been extensively explored in recent years.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their therapeutic applications. Among these, 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole has emerged as a compound of interest due to its ability to modulate multiple biological pathways. The presence of the methoxy group on the phenyl ring significantly influences the electronic properties of the molecule, enabling it to interact with enzymes and receptors in a highly specific manner. This specificity has been leveraged in the development of potential drug candidates for treating various diseases.

One of the most compelling aspects of 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole is its role as a scaffold for designing molecules with enhanced bioavailability and reduced toxicity. The pyrrole core is known for its ability to penetrate biological membranes efficiently, which is crucial for drug delivery systems. Furthermore, the methoxy substitution enhances solubility in both aqueous and lipid environments, making it an ideal candidate for formulating drugs that require targeted action.

Recent studies have highlighted the potential of 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole in inhibiting certain kinases and enzymes associated with inflammatory and autoimmune diseases. For instance, researchers have observed that this compound can selectively inhibit Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses. By modulating these pathways, 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole has shown promise in preclinical models as a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The compound's interaction with biological targets has also been studied in the context of cancer therapy. Preliminary findings suggest that 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole can disrupt microtubule formation by inhibiting tubulin polymerization. This mechanism is particularly relevant for developing treatments against drug-resistant cancers. Additionally, its ability to induce apoptosis in cancer cells without significant toxicity to healthy cells makes it an attractive candidate for further investigation.

Another area where 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole has shown promise is in neurodegenerative diseases. Research indicates that this compound can cross the blood-brain barrier effectively, allowing it to reach affected brain regions. Studies have demonstrated its potential in mitigating oxidative stress and neuroinflammation associated with conditions like Alzheimer's disease and Parkinson's disease. The ability of 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole to interact with neuroprotective pathways suggests that it could be a valuable component in future therapeutic strategies.

The synthesis and characterization of 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole have also been refined through advanced chemical methodologies. Researchers have developed efficient synthetic routes that optimize yield and purity while minimizing environmental impact. These advancements are crucial for scaling up production and ensuring that the compound can be utilized effectively in both research and clinical settings.

In conclusion, 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole (CAS No. 97382-87-1) represents a versatile and promising compound with significant potential in pharmaceutical applications. Its unique structural features enable it to interact with biological targets in a highly specific manner, making it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this molecule, 3-(3-methoxyphenyl)-2,5-dihydro-1H-pyrrole is poised to play a crucial role in addressing some of the most challenging diseases faced by humanity today.